Cas no 366445-82-1 (5-bromo-6-methoxy-isoquinoline)

• Product Name: 5-bromo-6-methoxy-isoquinoline
• CAS No: 366445-82-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 839703
• PubChem ID: 22226545
• Update Time: 2025-06-08

5-bromo-6-methoxy-isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-bromo-6-methoxy-
• 5-Bromo-6-methoxyisoquinoline
• 5-bromo-6-methoxy-isoquinoline
• BDBM50126286
• CHEMBL26259
• SY338403
• 366445-82-1
• MFCD18254586
• AKOS022880280
• F14395
• SCHEMBL2384131
• UHAJOUKNSQWSDL-UHFFFAOYSA-N
• CS-0199411
• DB-069413
• BS-52271

• MDL： MFCD18254586
• Inchi： 1S/C10H8BrNO/c1-13-9-3-2-7-6-12-5-4-8(7)10(9)11/h2-6H,1H3
• InChI Key： UHAJOUKNSQWSDL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=NC=CC=21)OC

Computed Properties

• Exact Mass: 236.97900
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.00590

Additional information on 5-bromo-6-methoxy-isoquinoline

Recent Advances in the Study of 5-Bromo-6-Methoxy-Isoquinoline (CAS: 366445-82-1) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-6-methoxy-isoquinoline (CAS: 366445-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and methoxy functional groups, has shown promising potential as a scaffold for the synthesis of novel therapeutic agents. Recent studies have explored its role in modulating various biological targets, including kinases, receptors, and enzymes, making it a valuable candidate for further investigation.

One of the key areas of interest is the compound's potential as a building block for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized derivatives of 5-bromo-6-methoxy-isoquinoline to evaluate their inhibitory effects on specific kinases. Preliminary results indicate that certain derivatives exhibit potent and selective kinase inhibition, suggesting their potential as lead compounds for further optimization.

In addition to its applications in kinase inhibition, 5-bromo-6-methoxy-isoquinoline has also been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings highlight its potential as a starting point for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another notable area of research involves the use of 5-bromo-6-methoxy-isoquinoline in the synthesis of fluorescent probes and imaging agents. Its unique chemical structure allows for the incorporation of various fluorophores, enabling the development of tools for visualizing biological processes in real-time. Such probes have been utilized in studies of cellular uptake, intracellular trafficking, and protein-protein interactions, providing valuable insights into complex biological systems.

Despite these promising developments, challenges remain in the optimization of 5-bromo-6-methoxy-isoquinoline-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into viable therapeutic options.

In conclusion, the recent research on 5-bromo-6-methoxy-isoquinoline (CAS: 366445-82-1) underscores its potential as a multifunctional scaffold in drug discovery and chemical biology. Its applications in kinase inhibition, antimicrobial therapy, and molecular imaging demonstrate its versatility and highlight the need for continued exploration. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.